Tris(dinonylphenyl) phosphite

• CAS RN: 1333-21-7
• Molecular Formula: C72H123O3P
• Molecular Weight: 1067.7 g/mol
• IUPAC Name: tris[3,5-di(nonyl)phenyl] phosphite
• InChI: InChI=1S/C72H123O3P/c1-7-13-19-25-31-37-43-49-64-55-65(50-44-38-32-26-20-14-8-2)59-70(58-64)73-76(74-71-60-66(51-45-39-33-27-21-15-9-3)56-67(61-71)52-46-40-34-28-22-16-10-4)75-72-62-68(53-47-41-35-29-23-17-11-5)57-69(63-72)54-48-42-36-30-24-18-12-6/h55-63H,7-54H2,1-6H3
• InChI Key: WRSPWQHUHVRNFV-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC1=CC(=CC(=C1)OP(OC2=CC(=CC(=C2)CCCCCCCCC)CCCCCCCCC)OC3=CC(=CC(=C3)CCCCCCCCC)CCCCCCCCC)CCCCCCCCC

Description

Tris(dinonylphenyl) phosphite, commonly known as TNPP, is a type of organophosphite stabilizer that is widely used in the plastic industry. It is an effective antioxidant that can prevent the degradation of polymers during processing and storage. TNPP is one of the most commonly used phosphite stabilizers due to its excellent thermal stability and low volatility.

Mechanism Of Action

The mechanism of action of TNPP involves the scavenging of free radicals that are formed during the degradation of polymers. TNPP reacts with these free radicals and prevents further degradation of the polymer. The stabilizing effect of TNPP is due to its ability to donate hydrogen atoms to free radicals, which prevents them from reacting with the polymer.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of TNPP. However, studies have shown that TNPP can be toxic to aquatic organisms and may have endocrine-disrupting effects. Further research is needed to determine the potential health effects of TNPP exposure in humans.

Advantages And Limitations For Lab Experiments

The advantages of using TNPP in lab experiments include its excellent thermal stability and low volatility, which make it easy to handle and store. However, TNPP can be expensive and may not be suitable for all types of polymers. Additionally, TNPP may interfere with certain analytical techniques, such as gas chromatography.

Future Directions

Future research on TNPP should focus on its potential health effects in humans and the environment. Additionally, there is a need for the development of alternative stabilizers that are more environmentally friendly and less toxic. Further research is also needed to optimize the synthesis method of TNPP and improve its effectiveness as a stabilizer for polymers.

Synthesis Methods

TNPP can be synthesized by reacting phosphorus trichloride with a mixture of nonylphenol and dinonylphenol. The reaction takes place in the presence of a catalyst, such as triethylamine. The resulting TNPP is a clear liquid that can be purified by distillation.

Scientific Research Applications

TNPP is widely used in the plastic industry as an antioxidant and stabilizer for a variety of polymers, including polyethylene, polypropylene, and polystyrene. It is also used in the production of synthetic rubber and other elastomers. TNPP has been extensively studied for its effectiveness in preventing the degradation of polymers during processing and storage.